Cas no 1805440-93-0 (Methyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-4-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-4-carboxylate
• CAS No: 1805440-93-0
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4882880
• Update Time: 2025-10-30

Methyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-4-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-15-7-5(9(14)16-2)4(10)3-13-6(7)8(11)12/h3,8H,1-2H3
• InChI Key： RKWRVJHLNJOCQG-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(=C1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-4-carboxylate

Methyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-4-carboxylate (CAS No. 1805440-93-0): A Comprehensive Overview in Modern Pharmaceutical Research

Methyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-4-carboxylate, identified by its CAS number 1805440-93-0, is a compound of significant interest in the realm of pharmaceutical chemistry and drug development. This pyridine derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents. The presence of both difluoromethyl and fluoro substituents introduces distinct electronic and steric properties, making this compound a valuable scaffold for further chemical modifications and biological evaluations.

The structural motif of Methyl 2-(difluoromethyl)-5-fluoro-3-methoxypyridine-4-carboxylate incorporates a pyridine ring, which is a cornerstone in the synthesis of various pharmacologically active compounds. The pyridine core is highly versatile, serving as a privileged scaffold in drug discovery due to its ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking. The specific substitution pattern in this compound, including the difluoromethyl, fluoro, and ^3-methoxy groups, fine-tunes its pharmacokinetic and pharmacodynamic properties, enhancing its suitability for therapeutic applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their favorable metabolic stability, improved bioavailability, and enhanced binding affinity to biological targets. The incorporation of fluorine atoms into molecular structures has been shown to modulate drug efficacy and selectivity. Specifically, the difluoromethyl group is known for its ability to increase metabolic stability by resisting oxidative degradation, while the ^5-fluoro substituent can enhance binding interactions by participating in halogen bonding with biological receptors. These attributes make Methyl 2-(difluoromethyl)-5-fluoro-3-^{methoxypyridine-4-carboxylate} an attractive candidate for further investigation.

The role of Methyl 2-(difluoromethyl)-5-(\*\*\*\*\*\*fluoro\*\*\*\*\*\*)-3-(\*\*\*\*\*\*methoxy\*\*\*\*\*\*)pyridine-\*4-\*carboxylate (CAS No. 1805440-93-0) extends beyond its structural significance; it also holds promise in the development of next-generation pharmaceuticals. Current research trends indicate that this compound could serve as a key intermediate in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, studies have suggested its potential utility in creating kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The unique electronic properties imparted by the \*difluoromethyl\* and \*fluoro\* groups enable precise tuning of receptor binding affinities, making this compound a promising candidate for such applications.

The synthesis of Methyl 2-(\*difluoromethyl\*)-\*5-fluoro\*-3-\*methoxypyridine-\*4-\*-carboxylate involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic strategies not only showcase the compound's feasibility for large-scale production but also underscore the growing sophistication of modern pharmaceutical chemistry.

Beyond its synthetic appeal, Methyl 2-(\*difluoromethyl\*)-\*5-fluoro\*-3-\*methoxypyridine-\*4-\*-carboxylate has been explored in preclinical studies for its potential therapeutic benefits. Preliminary data indicate that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and infectious diseases. The \*difluoromethyl\* group's stability under physiological conditions enhances the compound's bioavailability, while the \*fluoro\*-substituted pyridine ring contributes to selective binding interactions with target proteins. These findings position Methyl 2-(\*difluoromethyl\*)-\*5-fluoro\*-3-\*methoxypyridine-\*4-\*-carboxylate as a cornerstone in ongoing drug discovery efforts.

The future prospects of Methyl 2-(\*difluoromethyl\*)-\*5-fluoro\*-3-\*methoxypyridine-\*4-\*-carboxylate are vast and multifaceted. As research continues to uncover new biological targets and mechanisms, this compound is likely to play an integral role in developing innovative therapies. Its versatility as a scaffold allows for extensive structural modifications, enabling chemists to tailor its properties for specific therapeutic needs. Moreover, advancements in computational chemistry and high-throughput screening technologies will accelerate the identification of novel derivatives with enhanced pharmacological profiles.

In conclusion, Methyl 2-(\*difluoromethyl\*)-\*5-fluoro\*-3-\*methoxypyridine-\*4-\*-carboxylate (CAS No. 1805440-93-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic tractability and promising biological activity, make it a cornerstone in modern drug development. As research progresses, this compound is poised to contribute substantially to the discovery and optimization of next-generation therapeutic agents that address unmet medical needs across various disease indications.